Cas no 70540-90-8 (2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-6-(2-propenylamino)-)
70540-90-8 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-6-(2-propenylamino)-
CAS No:70540-90-8
MF:C9H13N3O2
MW:195.218421697617
CID:547088
PubChem ID:1712435
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-6-(2-propenylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-6-(2-propenylamino)-
- 1,3-dimethyl-6-(prop-2-enylamino)pyrimidine-2,4-dione
- 70540-90-8
- DTXSID50364841
- AB-323/13887006
- AKOS006278268
- Oprea1_256479
- 1,3-Dimethyl-6-(allylamino)uracil
- 6-(allylamino)-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione
-
- Inchi: 1S/C9H13N3O2/c1-4-5-10-7-6-8(13)12(3)9(14)11(7)2/h4,6,10H,1,5H2,2-3H3
- InChI Key: CSUZKYMDPRTLCG-UHFFFAOYSA-N
- SMILES: O=C1N(C)C(C=C(NCC=C)N1C)=O
Computed Properties
- Exact Mass: 195.10089
- Monoisotopic Mass: 195.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.65
2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-6-(2-propenylamino)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
70540-90-8 (2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-6-(2-propenylamino)-) Related Products
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- 21236-97-5(6-amino-3-methyl-1H-pyrimidine-2,4-dione)
- 6642-31-5(6-amino-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)
- 5759-63-7(3-Methyl-6-methylaminouracil)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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